Cas no 1269151-98-5 (2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide
• CAS No: 1269151-98-5
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5561024
• Update Time: 2025-10-31

2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(5-ethylthiophen-2-yl)methyl]acetamide
• Acetamide, 2-chloro-N-[(5-ethyl-2-thienyl)methyl]-
• 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide

• Inchi： 1S/C9H12ClNOS/c1-2-7-3-4-8(13-7)6-11-9(12)5-10/h3-4H,2,5-6H2,1H3,(H,11,12)
• InChI Key： UNBGMRZSTIDDFQ-UHFFFAOYSA-N
• SMILES： C(NCC1SC(CC)=CC=1)(=O)CCl

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 388.6±42.0 °C at 760 mmHg
• Flash Point: 188.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide

Introduction to 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide (CAS No. 1269151-98-5)

2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1269151-98-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group bonded to a nitrogen atom, which is further attached to an organic group. The presence of a chloro substituent and an ethylthiophene moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide consists of a central acetamide backbone, with a chloro group at the 2-position and an ethylthiophene ring attached to the nitrogen atom. This structural configuration not only influences its reactivity but also its potential biological interactions. The thiophene ring, a heterocyclic aromatic compound, is known for its role in various pharmacological applications due to its ability to interact with biological targets in complex ways.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in modulating various biological pathways. The incorporation of the ethylthiophene moiety into 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide enhances its potential as a pharmacophore, enabling interactions with enzymes and receptors that could lead to therapeutic benefits. This has prompted extensive research into its derivatives and analogs, particularly in the context of developing novel drug candidates.

One of the most compelling aspects of 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide is its versatility as a synthetic intermediate. The chloro group on the acetamide moiety allows for further functionalization through nucleophilic substitution reactions, enabling chemists to tailor the molecule for specific biological activities. Additionally, the ethylthiophene ring can undergo various transformations, such as cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

Recent studies have highlighted the potential of 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide in addressing neurological disorders. Researchers have identified that derivatives of this compound exhibit properties that may be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of the thiophene ring to penetrate the blood-brain barrier and interact with neuroreceptors has been particularly noted. This has spurred investigations into optimizing the compound's pharmacokinetic profile to enhance its therapeutic efficacy.

The synthesis of 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include chlorination of an appropriate precursor, followed by nucleophilic substitution with ethylthiophene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality material suitable for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide have revealed promising results in inhibiting certain enzymes associated with inflammation and oxidative stress. These pathways are implicated in various chronic diseases, making this compound a attractive candidate for further development. Moreover, its structural features suggest potential interactions with ion channels and receptors involved in pain modulation and neuroprotection.

The pharmaceutical industry has taken note of these findings, leading to increased investment in exploring 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide and its derivatives. Collaborative efforts between academic researchers and industrial chemists are underway to optimize synthetic routes and evaluate novel analogs using high-throughput screening technologies. This interdisciplinary approach is crucial for accelerating the discovery process and bringing new treatments to market more efficiently.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds like 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide that are intended for preclinical or clinical use. Quality control measures must be rigorously implemented at each stage of production to guarantee consistency and safety. Documentation of synthesis procedures, analytical data, and stability studies are critical components of regulatory submissions.

The future prospects for 2-chloro-N-(5-ethylthiophen-2-yl)methylacetamide appear promising, with ongoing research aimed at uncovering new therapeutic applications and improving synthetic methodologies. Advances in computational chemistry and artificial intelligence are also expected to play significant roles in designing more effective derivatives based on existing structural frameworks like this one.

In conclusion,2-chloro-N-(5-et hylthiophen - 2 - ylmethylacetamide (CAS No.1269151 - 98 - 5) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting neurological disorders among other conditions